Cas no 670229-48-8 (4-Bromo-N-(4-bromobenzyl)benzamide)

• Product Name: 4-Bromo-N-(4-bromobenzyl)benzamide
• CAS No: 670229-48-8
• MF: C₁₄H₁₁Br₂NO
• MW: 369.051242113113
• CID: 2604725
• PubChem ID: 17384434
• Update Time: 2025-04-21

4-Bromo-N-(4-bromobenzyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 670229-48-8
• 4-Bromo-N-(4-bromobenzyl)benzamide
• 4-bromo-N-[(4-bromophenyl)methyl]benzamide
• AKOS003242447
• STL197489

• Inchi： 1S/C14H11Br2NO/c15-12-5-1-10(2-6-12)9-17-14(18)11-3-7-13(16)8-4-11/h1-8H,9H2,(H,17,18)
• InChI Key： SXGMTNJYLHLMHJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CNC(C1C=CC(=CC=1)Br)=O

Computed Properties

• Exact Mass: 368.91869g/mol
• Monoisotopic Mass: 366.92074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 496.8±35.0 °C at 760 mmHg
• Flash Point: 254.3±25.9 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

4-Bromo-N-(4-bromobenzyl)benzamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)